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Compound of Interest

Compound Name:
Gadolinium(III) chloride

hexahydrate

Cat. No.: B083998 Get Quote

Essential Safety and Handling Guide for
Gadolinium(III) Chloride Hexahydrate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for handling Gadolinium(III) chloride hexahydrate, including operational and

disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
Gadolinium(III) chloride hexahydrate is a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2] Ingestion may be harmful to health.[1] It is crucial to use appropriate

personal protective equipment (PPE) to minimize exposure.

Summary of Personal Protective Equipment (PPE) Requirements:
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Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.[1]

[3][4]

Conforming to EN166 (EU) or

NIOSH (US) standards to

protect against dust and

splashes.[4]

Skin Protection

Impervious gloves (e.g., nitrile

rubber, butyl rubber,

polychloroprene).[1] Protective

work clothing, long sleeves,

pants, and a PVC apron.[1][3]

Gloves should be inspected for

degradation before use.[1]

Protective clothing prevents

skin contact.

Respiratory Protection

NIOSH-approved dust

respirator or a full-face particle

respirator (N100 or P3

cartridges).[3][4][5]

To be used when handling

powders, if local exhaust

ventilation is insufficient, or

when dust generation is likely.

[1][4]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent contamination and ensure stability. This

compound is hygroscopic, meaning it absorbs moisture from the air.[3]

Key Handling and Storage Protocols:

Engineering Controls: Always handle in a well-ventilated area.[4][6] A properly operating

chemical fume hood with an average face velocity of at least 100 feet per minute is

recommended, especially when handling powders.[3]

Handling: Avoid all personal contact, including inhalation of dust.[1][4] Do not blow dust off

clothing or skin with compressed air.[3][5] Wash hands thoroughly after handling.[3][7]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[3]

[6] Store under an inert gas to prevent moisture absorption.[3][4] Keep away from

incompatible materials such as strong bases, acids, and oxidizing agents.[3][8]

Accidental Release and Disposal Plan
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In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

Spill Response and Waste Disposal:

Procedure Stage Action Required

Minor Spill

Evacuate unnecessary personnel. Wear

appropriate PPE. Use dry clean-up procedures

to avoid generating dust.[1] Sweep or vacuum

the spill and place it in a suitable, labeled

container for disposal.[3][5][7]

Major Spill

Alert emergency responders and advise

personnel in the area.[1] Isolate the spill area

and ensure adequate ventilation.[3][5]

Waste Disposal

Dispose of waste in accordance with local,

state, and federal regulations.[1] Do not allow

the product to enter drains.[6] Unused material

may be recycled if not contaminated.[1]

Otherwise, contact a licensed professional

waste disposal service.[6]

Experimental Workflow: Handling Gadolinium(III)
Chloride Hexahydrate
The following diagram outlines the standard procedure for safely handling Gadolinium(III)
chloride hexahydrate in a laboratory setting.
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Caption: Workflow for Safe Handling of Gadolinium(III) Chloride Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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